Cas no 2171785-63-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamido-2-methylpropanoic acid
• CAS No: 2171785-63-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6412049
• PubChem ID: 165562051
• Update Time: 2025-10-29

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamido-2-methylpropanoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpent-4-enamido]-2-methylpropanoic acid
• 2171785-63-8
• EN300-1503420

• Inchi： 1S/C25H28N2O5/c1-5-10-21(22(28)27(4)25(2,3)23(29)30)26-24(31)32-15-20-18-13-8-6-11-16(18)17-12-7-9-14-19(17)20/h5-9,11-14,20-21H,1,10,15H2,2-4H3,(H,26,31)(H,29,30)
• InChI Key： ZFIXCASYNOHHFE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(N(C)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamido-2-methylpropanoic acid

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamido-2-methylpropanoic acid

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamido-2-methylpropanoic acid (CAS No. 2171785-63-8) is a highly specialized organic molecule with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentenamide moiety, and a methyl-substituted propanoic acid backbone. The combination of these functional groups makes it a versatile building block for constructing advanced chemical architectures.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules and drug delivery systems. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the molecule during synthesis. This feature has been exploited in the creation of novel peptidomimetics and enzyme inhibitors, which are critical in drug discovery. For instance, researchers have utilized this compound to design targeted drug delivery vehicles that enhance the bioavailability and reduce off-target effects of therapeutic agents.

The structural complexity of this compound also lends itself to applications in materials science, particularly in the development of advanced polymers and coatings. The presence of the pentenamide group introduces unique electronic and mechanical properties, making it suitable for use in self-healing materials and smart polymers. Recent advancements in this area have demonstrated its potential in creating materials with enhanced durability and responsiveness to environmental stimuli.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of key steps in its synthesis. This has not only reduced production costs but also minimized environmental impact, aligning with current trends toward green chemistry.

In terms of characterization, this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, stereochemistry, and physical properties. For example, X-ray crystallography has revealed a highly ordered molecular packing arrangement, which is essential for understanding its crystalline behavior and potential applications in crystal engineering.

The biological activity of this compound has also been a focal point of recent research. Studies have shown that it exhibits potent activity against various enzymes involved in metabolic pathways, making it a promising candidate for the development of novel therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its application in the treatment of diseases such as cancer and neurodegenerative disorders.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpent-4-enamido-2-methylpropanoic acid (CAS No. 2171785-63-8) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a valuable tool for advancing both fundamental research and industrial innovation.